Cas no 2816938-75-5 (2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester)

• Product Name: 2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester
• CAS No: 2816938-75-5
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 6308492
• Update Time: 2025-05-26

2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester

• Inchi： 1S/C10H14N4O3/c1-4-17-9(16)7-5-11-10(13-8(7)15)12-6-14(2)3/h5-6H,4H2,1-3H3,(H,11,13,15)
• InChI Key： DFYHDYPUXDDTQY-UHFFFAOYSA-N
• SMILES： C1(N=CN(C)C)NC(=O)C(C(OCC)=O)=CN=1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.77±0.50(Predicted)

Additional information on 2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester

2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester

2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester is a compound with the CAS number 2816938-75-5. This compound belongs to the class of pyrimidine derivatives, which are widely studied in medicinal chemistry due to their potential biological activities. The structure of this compound includes a pyrimidine ring with substituents at positions 2, 4, and 5. The substituents are a dimethylamino-methyleneamino group at position 2, a hydroxyl group at position 4, and an ethyl ester group at position 5. These functional groups contribute to the compound's chemical properties and biological interactions.

The pyrimidine ring is a key structural feature of this compound, as it is a common motif in many bioactive molecules. Pyrimidines are known for their ability to form hydrogen bonds and interact with nucleic acids, making them valuable in drug design. The dimethylamino-methyleneamino group at position 2 introduces additional nitrogen atoms, which can enhance the compound's ability to act as a hydrogen bond donor or acceptor. This group also contributes to the compound's basicity, which may influence its solubility and stability in different environments.

The hydroxyl group at position 4 adds hydrophilicity to the molecule, potentially improving its solubility in aqueous solutions. This feature is particularly important for compounds intended for pharmaceutical applications, where solubility is often a critical factor. The ethyl ester group at position 5 serves as a protecting group for the carboxylic acid moiety. Ester groups are commonly used in drug delivery systems to improve pharmacokinetics and reduce toxicity.

Recent studies have explored the potential of 2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester in various therapeutic areas. For instance, researchers have investigated its role as a lead compound in the development of antiviral agents. The compound's ability to inhibit viral replication has been attributed to its interaction with viral proteins or enzymes. Additionally, its potential as an anticancer agent has been examined due to its ability to modulate cellular signaling pathways involved in tumor growth and metastasis.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, condensation reactions, and esterification. The synthesis typically starts with a pyrimidine derivative that undergoes functionalization at specific positions to introduce the desired substituents. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

The cas no2816938-75-5 designation provides a unique identifier for this compound, facilitating its identification and tracking in scientific databases and literature. Researchers can use this CAS number to access detailed information about the compound's properties, synthesis methods, and biological activities.

In conclusion, 2-(Dimethylamino-methyleneamino)-4-hydroxy-pyrimidine-5-carboxylic acid ethyl ester is a promising candidate for further exploration in drug discovery. Its unique structure and functional groups make it an attractive target for researchers aiming to develop novel therapeutic agents with improved efficacy and safety profiles.